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Cat. No.: B1664470 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Carotegrast methyl, trade name Carogra, is an orally administered small-molecule prodrug

developed for the treatment of moderately active ulcerative colitis.[1][2] It acts as a selective

antagonist of α4 integrins, playing a crucial role in the inhibition of inflammatory processes in

the gastrointestinal tract.[3][4] This technical guide provides an in-depth overview of the

molecular structure, chemical properties, and mechanism of action of Carotegrast methyl,
with a focus on quantitative data, experimental protocols, and the underlying signaling

pathways.

Molecular Structure and Physicochemical
Properties
Carotegrast methyl is systematically named methyl (2S)-2-[(2,6-dichlorobenzoyl)amino]-3-[4-

[6-(dimethylamino)-1-methyl-2,4-dioxoquinazolin-3-yl]phenyl]propanoate.[1] As a prodrug, it is

designed to enhance oral bioavailability and has limited pharmacological activity itself. In the

liver, it is hydrolyzed by the enzyme carboxylesterase 1 into its active metabolite, carotegrast.
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Property Value Source

Carotegrast methyl

IUPAC Name

methyl (2S)-2-[(2,6-

dichlorobenzoyl)amino]-3-[4-[6-

(dimethylamino)-1-methyl-2,4-

dioxoquinazolin-3-

yl]phenyl]propanoate

Molecular Formula C28H26Cl2N4O5

Molar Mass 569.44 g·mol−1

CAS Number 401905-67-7

Carotegrast (Active Metabolite)

IUPAC Name

(2S)-2-[(2,6-

dichlorobenzoyl)amino]-3-[4-[6-

(dimethylamino)-1-methyl-2,4-

dioxoquinazolin-3-

yl]phenyl]propanoic acid

Molecular Formula C27H24Cl2N4O5

Molar Mass 555.4 g/mol

CAS Number 401904-75-4

Mechanism of Action
Carotegrast methyl exerts its therapeutic effect through its active metabolite, carotegrast,

which is a potent and selective antagonist of α4β1 and α4β7 integrins. These integrins are

expressed on the surface of leukocytes and are critically involved in their adhesion to and

migration across the vascular endothelium into inflamed tissues.

In the context of ulcerative colitis, the interaction between α4β7 integrin on lymphocytes and

the mucosal addressin cell adhesion molecule-1 (MAdCAM-1) on endothelial cells in the gut is

a key step in the inflammatory cascade. Carotegrast blocks this interaction, thereby preventing
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the trafficking of leukocytes into the intestinal mucosa and reducing inflammation. It also

inhibits the interaction between α4β1 integrin and vascular cell adhesion molecule-1 (VCAM-1).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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